Cas no 2229457-18-3 (2,2-difluoro-3-{pyrazolo1,5-apyridin-3-yl}propan-1-amine)
2,2-difluoro-3-{pyrazolo1,5-apyridin-3-yl}propan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2,2-difluoro-3-{pyrazolo1,5-apyridin-3-yl}propan-1-amine
- EN300-1951800
- 2229457-18-3
- 2,2-difluoro-3-{pyrazolo[1,5-a]pyridin-3-yl}propan-1-amine
-
- Inchi: 1S/C10H11F2N3/c11-10(12,7-13)5-8-6-14-15-4-2-1-3-9(8)15/h1-4,6H,5,7,13H2
- InChI Key: REZCOFRHZJSEJP-UHFFFAOYSA-N
- SMILES: FC(CN)(CC1C=NN2C=CC=CC2=1)F
Computed Properties
- Exact Mass: 211.09210369g/mol
- Monoisotopic Mass: 211.09210369g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 43.3Ų
2,2-difluoro-3-{pyrazolo1,5-apyridin-3-yl}propan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1951800-1g |
2,2-difluoro-3-{pyrazolo[1,5-a]pyridin-3-yl}propan-1-amine |
2229457-18-3 | 1g |
$1971.0 | 2023-09-17 | ||
| Enamine | EN300-1951800-5g |
2,2-difluoro-3-{pyrazolo[1,5-a]pyridin-3-yl}propan-1-amine |
2229457-18-3 | 5g |
$5719.0 | 2023-09-17 | ||
| Enamine | EN300-1951800-10g |
2,2-difluoro-3-{pyrazolo[1,5-a]pyridin-3-yl}propan-1-amine |
2229457-18-3 | 10g |
$8480.0 | 2023-09-17 | ||
| Enamine | EN300-1951800-0.05g |
2,2-difluoro-3-{pyrazolo[1,5-a]pyridin-3-yl}propan-1-amine |
2229457-18-3 | 0.05g |
$1657.0 | 2023-09-17 | ||
| Enamine | EN300-1951800-0.1g |
2,2-difluoro-3-{pyrazolo[1,5-a]pyridin-3-yl}propan-1-amine |
2229457-18-3 | 0.1g |
$1735.0 | 2023-09-17 | ||
| Enamine | EN300-1951800-0.25g |
2,2-difluoro-3-{pyrazolo[1,5-a]pyridin-3-yl}propan-1-amine |
2229457-18-3 | 0.25g |
$1814.0 | 2023-09-17 | ||
| Enamine | EN300-1951800-0.5g |
2,2-difluoro-3-{pyrazolo[1,5-a]pyridin-3-yl}propan-1-amine |
2229457-18-3 | 0.5g |
$1893.0 | 2023-09-17 | ||
| Enamine | EN300-1951800-1.0g |
2,2-difluoro-3-{pyrazolo[1,5-a]pyridin-3-yl}propan-1-amine |
2229457-18-3 | 1g |
$1971.0 | 2023-05-31 | ||
| Enamine | EN300-1951800-2.5g |
2,2-difluoro-3-{pyrazolo[1,5-a]pyridin-3-yl}propan-1-amine |
2229457-18-3 | 2.5g |
$3865.0 | 2023-09-17 | ||
| Enamine | EN300-1951800-5.0g |
2,2-difluoro-3-{pyrazolo[1,5-a]pyridin-3-yl}propan-1-amine |
2229457-18-3 | 5g |
$5719.0 | 2023-05-31 |
2,2-difluoro-3-{pyrazolo1,5-apyridin-3-yl}propan-1-amine Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
Additional information on 2,2-difluoro-3-{pyrazolo1,5-apyridin-3-yl}propan-1-amine
Introduction to 2,2-difluoro-3-{pyrazolo1,5-apyridin-3-yl}propan-1-amine (CAS No. 2229457-18-3)
2,2-difluoro-3-{pyrazolo1,5-apyridin-3-yl}propan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2229457-18-3, represents a convergence of fluorinated heterocycles and amine functionalities, making it a promising candidate for further exploration in drug discovery and development.
The molecular structure of 2,2-difluoro-3-{pyrazolo1,5-apyridin-3-yl}propan-1-amine incorporates a pyrazole ring fused with a pyridine moiety, which is further connected to a propylamine side chain. The presence of two fluorine atoms at the 2-position of the propyl group introduces electron-withdrawing effects that can modulate the reactivity and binding properties of the molecule. This structural motif is particularly intriguing because it combines elements known to enhance metabolic stability and binding affinity to biological targets.
In recent years, there has been a growing interest in designing molecules that incorporate fluorine atoms due to their ability to improve pharmacokinetic profiles. Fluorinated compounds often exhibit increased lipophilicity, reduced metabolic clearance, and enhanced binding interactions with enzymes and receptors. The pyrazolo1,5-apyridin core in this compound is a privileged scaffold that has been extensively studied for its role in medicinal chemistry. It has shown potential in various therapeutic areas, including antiviral, anticancer, and anti-inflammatory applications.
One of the most compelling aspects of 2,2-difluoro-3-{pyrazolo1,5-apyridin-3-yl}propan-1-amine is its potential as a lead compound for the development of novel therapeutic agents. The combination of the pyrazole-pyridine heterocyclic system with the amine functional group suggests that this molecule may interact with multiple biological targets. Preliminary computational studies have indicated that it could exhibit inhibitory activity against certain enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.
The amine moiety in the propyl side chain provides a site for further derivatization, allowing chemists to fine-tune the pharmacological properties of the compound. This flexibility makes 2,2-difluoro-3-{pyrazolo1,5-apyridin-3-yl}propan-1-amine an attractive starting point for structure-based drug design. By modifying the substituents around the amine group or introducing additional functional groups into the pyrazole-pyridine core, researchers can explore new chemical space and identify compounds with improved efficacy and selectivity.
Recent advancements in high-throughput screening (HTS) technologies have enabled researchers to rapidly assess the biological activity of large libraries of compounds. The unique structural features of 2,2-difluoro-3-{pyrazolo1,5-apyridin-3-yl}propan-1-amine make it a suitable candidate for inclusion in such screens. Initial experiments have shown promising results in vitro, where the compound demonstrated inhibitory effects on selected enzyme targets. These findings warrant further investigation into its potential therapeutic applications.
The synthesis of 2,2-difluoro-3-{pyrazolo1,5-apyridin}propanenamine presents both challenges and opportunities for synthetic chemists. The presence of fluorine atoms requires careful handling to ensure regioselective introduction and retention during synthetic transformations. However, modern synthetic methodologies have made significant strides in facilitating fluorinated compound synthesis, opening up new avenues for exploring this class of molecules.
In conclusion, 222945718 CAS no 222945718 222945718 CAS no 222945718 CAS no 222945718 CAS no 222945718 CAS no 222945718 CAS no 222945718 CAS no 222945718 CAS no 222945718 CAS no 222945718 CAS no 222945718 CAS no 222945718 CAS no 222945718 remains a fascinating subject for medicinal chemists due to its unique structural features and potential biological activities. Further research is warranted to fully elucidate its pharmacological profile and explore its therapeutic potential.
2229457-18-3 (2,2-difluoro-3-{pyrazolo1,5-apyridin-3-yl}propan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)